Cas no 158877-12-4 (1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carbaldehyde)

1-(2-Hydroxyethyl)-1H-1,2,3-triazole-4-carbaldehyde is a versatile heterocyclic compound featuring a triazole core functionalized with a hydroxyethyl group and an aldehyde moiety. Its structural properties make it a valuable intermediate in organic synthesis, particularly in click chemistry and pharmaceutical applications. The presence of both reactive aldehyde and hydroxyl groups enables selective derivatization, facilitating the construction of complex molecular architectures. This compound exhibits good solubility in polar solvents, enhancing its utility in solution-phase reactions. Its stability under mild conditions and compatibility with a range of reagents further underscore its suitability for use in medicinal chemistry and materials science. The triazole scaffold also contributes to potential biological activity, making it relevant for drug discovery.
1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carbaldehyde structure
158877-12-4 structure
Product Name:1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
CAS No:158877-12-4
MF:C5H7N3O2
MW:141.127980470657
MDL:MFCD18806960
CID:109028
PubChem ID:10080494
Update Time:2025-06-08

1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole-4-carboxaldehyde, 1-(2-hydroxyethyl)- (9CI)
    • 1H-1,2,3-Triazole-4-carboxaldehyde,1-(2-hydroxyethyl)-
    • 1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
    • Z1216828009
    • AKOS013568177
    • 1-(2-hydroxyethyl)-1,2,3-triazole-4-carbaldehyde
    • 1-(2-hydroxyethyl)triazole-4-carbaldehyde
    • 158877-12-4
    • EN300-95832
    • MDL: MFCD18806960
    • Inchi: 1S/C5H7N3O2/c9-2-1-8-3-5(4-10)6-7-8/h3-4,9H,1-2H2
    • InChI Key: FDUXXELQSVVONT-UHFFFAOYSA-N
    • SMILES: OCCN1C=C(C=O)N=N1

Computed Properties

  • Exact Mass: 141.05391
  • Monoisotopic Mass: 141.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68A^2
  • XLogP3: -1.3

Experimental Properties

  • PSA: 68.01

1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>

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